Cas no 313402-37-8 (5-(1,3-Benzothiazol-2-yl)-2-methylaniline)
5-(1,3-Benzothiazol-2-yl)-2-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-(2-benzothiazolyl)-2-methyl-
- SR-01000430172-1
- 313402-37-8
- STK345451
- BBL008057
- G32333
- MFCD00579040
- SCHEMBL2240330
- 5-(benzo[d]thiazol-2-yl)-2-methylaniline
- EU-0004622
- CHEMBL1951354
- DB-086705
- VS-01805
- 5-(1,3-benzothiazol-2-yl)-2-methylaniline
- EN300-230323
- AKOS000108506
- Z57441720
- CS-0240856
- SR-01000430172
- BRD-K18915518-001-01-7
- 5-Benzothiazol-2-yl-2-methyl-phenylamine
- 5-(1,3-Benzothiazol-2-yl)-2-methylaniline
-
- MDL: MFCD00579040
- Inchi: 1S/C14H12N2S/c1-9-6-7-10(8-11(9)15)14-16-12-4-2-3-5-13(12)17-14/h2-8H,15H2,1H3
- InChI Key: RLYKSASURFRWIY-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC(C)=C(C=1)N
Computed Properties
- Exact Mass: 240.07226
- Monoisotopic Mass: 240.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 38.91
5-(1,3-Benzothiazol-2-yl)-2-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B412448-10mg |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline |
313402-37-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412448-50mg |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline |
313402-37-8 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B412448-100mg |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline |
313402-37-8 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Fluorochem | 030973-1g |
5-Benzothiazol-2-yl-2-methyl-phenylamine |
313402-37-8 | 1g |
£96.00 | 2022-03-01 | ||
| Fluorochem | 030973-5g |
5-Benzothiazol-2-yl-2-methyl-phenylamine |
313402-37-8 | 5g |
£287.00 | 2022-03-01 | ||
| Chemenu | CM378920-1g |
5-(1,3-benzothiazol-2-yl)-2-methylaniline |
313402-37-8 | 95%+ | 1g |
$*** | 2023-03-31 | |
| abcr | AB375222-250 mg |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95% |
313402-37-8 | 250 mg |
€217.80 | 2023-07-19 | ||
| abcr | AB375222-1 g |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95% |
313402-37-8 | 1 g |
€248.00 | 2023-07-19 | ||
| abcr | AB375222-5 g |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95% |
313402-37-8 | 5 g |
€542.40 | 2023-07-19 | ||
| abcr | AB375222-10 g |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline; 95% |
313402-37-8 | 10 g |
€865.60 | 2023-07-19 |
5-(1,3-Benzothiazol-2-yl)-2-methylaniline Suppliers
5-(1,3-Benzothiazol-2-yl)-2-methylaniline Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 5-(1,3-Benzothiazol-2-yl)-2-methylaniline
Comprehensive Overview of 5-(1,3-Benzothiazol-2-yl)-2-methylaniline (CAS No. 313402-37-8)
5-(1,3-Benzothiazol-2-yl)-2-methylaniline, with the CAS number 313402-37-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a benzothiazole core linked to a 2-methylaniline moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structural attributes contribute to its potential applications in drug discovery, fluorescence probes, and polymer chemistry.
Researchers and industry professionals frequently search for 5-(1,3-Benzothiazol-2-yl)-2-methylaniline synthesis methods, applications in medicinal chemistry, and spectroscopic properties. The compound's benzothiazole ring is known for its electron-rich nature, which enhances its utility in designing photoactive materials and bioconjugates. Recent studies highlight its role in developing anticancer agents and sensors for environmental monitoring, aligning with the growing demand for sustainable and high-performance chemicals.
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In the context of AI-driven drug design, 5-(1,3-Benzothiazol-2-yl)-2-methylaniline is increasingly studied for its molecular docking potential and QSAR modeling. Its structural analogs are also investigated for neuroprotective effects, addressing trending topics like neurodegenerative disease research. Additionally, its fluorescence quenching properties make it valuable for bioimaging applications, a hot topic in precision medicine.
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In summary, 5-(1,3-Benzothiazol-2-yl)-2-methylaniline (CAS No. 313402-37-8) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to functional materials—underscore its importance in contemporary research. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in scientific and commercial discussions.
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